Cas no 1173022-08-6 (1,3-Difluorobenzene-d4)

1,3-Difluorobenzene-d4 is a deuterated analog of 1,3-difluorobenzene, where four hydrogen atoms are replaced with deuterium. This isotopically labeled compound is primarily used as a solvent or internal standard in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry due to its enhanced signal resolution and minimal interference in analytical applications. Its high isotopic purity and chemical stability make it suitable for precise quantitative analysis and mechanistic studies in organic and pharmaceutical chemistry. The deuterium substitution also reduces proton-related background noise, improving spectral clarity in NMR experiments. This compound is particularly valuable in research requiring labeled aromatic intermediates or solvents for deuterium-based investigations.

1,3-Difluorobenzene-d4 structure

Product Name:1,3-Difluorobenzene-d4

CAS No:1173022-08-6

MF:C₆H₄F₂

MW:118.117415428162

MDL:MFCD04118301

CID:1066175

PubChem ID:71309015

Update Time:2025-06-07

1,3-Difluorobenzene-d4 Chemical and Physical Properties

Names and Identifiers

- 1,3-Difluorobenzene-d4
- 1,2,3,5-tetradeuterio-4,6-difluorobenzene
- DTXSID70745734
- 1,3-DIFLUOROBENZENE-2,4,5,6-D4
- DB-291046
- 1,3-Difluoro(~2~H_4_)benzene
- 1173022-08-6
- 1,2,3,5-tetradeuterio-4,6-difluoro-benzene
- 1,3-Difluorobenzene-d4, 98 atom % D
- D98223
- MDL： MFCD04118301
- Inchi： 1S/C6H4F2/c7-5-2-1-3-6(8)4-5/h1-4H/i1D,2D,3D,4D
- InChI Key： UEMGWPRHOOEKTA-RHQRLBAQSA-N
- SMILES： FC1C([2H])=C([2H])C([2H])=C(C=1[2H])F

Computed Properties

Exact Mass: 118.05321344g/mol
Monoisotopic Mass: 118.05321344g/mol
Isotope Atom Count: 4
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 64.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 0Å²

1,3-Difluorobenzene-d4 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D447512-10mg	1,3-Difluorobenzene-d4	1173022-08-6		10mg	$ 178.00	2023-04-14
TRC	D447512-25mg	1,3-Difluorobenzene-d4	1173022-08-6		25mg	$ 345.00	2023-04-14
TRC	D447512-100mg	1,3-Difluorobenzene-d4	1173022-08-6		100mg	$ 1028.00	2023-04-14
AstaTech	D98223-0.1/G	1,3-DIFLUOROBENZENE-2,4,5,6-D4	1173022-08-6	95%	0.1g	$460	2023-09-19
AstaTech	D98223-0.25/G	1,3-DIFLUOROBENZENE-2,4,5,6-D4	1173022-08-6	95%	0.25g	$737	2023-09-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1861144-1g	1,3-Difluorobenzene-d4	1173022-08-6	98%	1g	￥18480.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1861144-5g	1,3-Difluorobenzene-d4	1173022-08-6	98%	5g	￥99000.00	2024-08-09